Cas no 1531924-99-8 (4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid)

4,4,4-Trifluoro-2-(3-methylphenyl)butanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its trifluoromethyl and 3-methylphenyl substituents. The presence of the electron-withdrawing trifluoromethyl group enhances its reactivity in synthetic applications, particularly in the formation of esters, amides, and other derivatives. The 3-methylphenyl moiety contributes to its lipophilicity, making it useful in medicinal chemistry and agrochemical research. This compound serves as a versatile intermediate in the synthesis of pharmaceuticals, liquid crystals, and specialty materials. Its stability under standard conditions and well-defined structure facilitate precise modifications for targeted applications. The trifluoromethyl group also imparts metabolic stability, making it valuable in drug discovery.
4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid structure
1531924-99-8 structure
Product Name:4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid
CAS No:1531924-99-8
MF:C11H11F3O2
MW:232.199054002762
MDL:MFCD21925500
CID:5190630
PubChem ID:79435697
Update Time:2025-06-07

4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 3-methyl-α-(2,2,2-trifluoroethyl)-
    • 4,4,4-Trifluoro-2-(m-tolyl)butanoic acid
    • 4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid
    • MDL: MFCD21925500
    • Inchi: 1S/C11H11F3O2/c1-7-3-2-4-8(5-7)9(10(15)16)6-11(12,13)14/h2-5,9H,6H2,1H3,(H,15,16)
    • InChI Key: OCEPRUJKBWKRFO-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=C(C)C=1)(C(=O)O)CC(F)(F)F

4,4,4-trifluoro-2-(3-methylphenyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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1531924-99-8
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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